Cas no 828928-57-0 (Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-)

Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- structure
828928-57-0 structure
Product name:Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
CAS No:828928-57-0
MF:C23H30N2O
MW:350.497106075287
CID:680644
PubChem ID:11385742

Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanamide, N-[[(2R)-1-(2-phenylethyl)-2-pyrrolidinyl]methyl]-
    • 4-phenyl-N-[[(2R)-1-(2-phenylethyl)pyrrolidin-2-yl]methyl]butanamide
    • BDBM50158496
    • (S)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
    • (R)-N-(1-phenethylpyrrolidin-2-ylmethyl)-4-phenylbutyramide
    • CHEMBL224438
    • 828928-57-0
    • (R)-N-((1-Phenethylpyrrolidin-2-yl)methyl)-4-phenylbutanamide
    • DTXSID50464254
    • Inchi: InChI=1S/C23H30N2O/c26-23(15-7-13-20-9-3-1-4-10-20)24-19-22-14-8-17-25(22)18-16-21-11-5-2-6-12-21/h1-6,9-12,22H,7-8,13-19H2,(H,24,26)/t22-/m1/s1
    • InChI Key: HFTIKXYSNDRVRI-JOCHJYFZSA-N
    • SMILES: C1CC(N(C1)CCC2=CC=CC=C2)CNC(=O)CCCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 350.235813585g/mol
  • Monoisotopic Mass: 350.235813585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 32.3Ų

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